S32826
S32826
Autotaxin is a lysophospholipase D, cleaving lysophosphatidylcholine to produce choline and lysophosphatidic acid (LPA). S32826 is a potent and selective inhibitor of autotaxin, inhibiting recombinant autotaxin β with an IC50 of 8.8 nM. It shows similar effectiveness against the three known autotaxin isoforms (α, β, and γ). It has no effect on a variety of receptors and enzymes, with the exceptions of src (IC50 = 6 μM) and phosphatase 1B (IC50 = 15 μM). S32826 inhibits LPA release from adipocytes (IC50 = 90 nM) and reduces plasma autotaxin activity by 57% when used at 5 μM.
Brand Name:
Vulcanchem
CAS No.:
1096770-84-1
VCID:
VC0157836
InChI:
InChI=1S/C21H36NO4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-21(23)22-20-16-14-19(15-17-20)18-27(24,25)26/h14-17H,2-13,18H2,1H3,(H,22,23)(H2,24,25,26)
SMILES:
CCCCCCCCCCCCCC(=O)NC1=CC=C(C=C1)CP(=O)(O)O
Molecular Formula:
C21H36NO4P
Molecular Weight:
397.496
S32826
CAS No.: 1096770-84-1
Reference Standards
VCID: VC0157836
Molecular Formula: C21H36NO4P
Molecular Weight: 397.496
| CAS No. | 1096770-84-1 |
|---|---|
| Product Name | S32826 |
| Molecular Formula | C21H36NO4P |
| Molecular Weight | 397.496 |
| IUPAC Name | [4-(tetradecanoylamino)phenyl]methylphosphonic acid |
| Standard InChI | InChI=1S/C21H36NO4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-21(23)22-20-16-14-19(15-17-20)18-27(24,25)26/h14-17H,2-13,18H2,1H3,(H,22,23)(H2,24,25,26) |
| Standard InChIKey | OUXAHVRWFHOKHY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC(=O)NC1=CC=C(C=C1)CP(=O)(O)O |
| Description | Autotaxin is a lysophospholipase D, cleaving lysophosphatidylcholine to produce choline and lysophosphatidic acid (LPA). S32826 is a potent and selective inhibitor of autotaxin, inhibiting recombinant autotaxin β with an IC50 of 8.8 nM. It shows similar effectiveness against the three known autotaxin isoforms (α, β, and γ). It has no effect on a variety of receptors and enzymes, with the exceptions of src (IC50 = 6 μM) and phosphatase 1B (IC50 = 15 μM). S32826 inhibits LPA release from adipocytes (IC50 = 90 nM) and reduces plasma autotaxin activity by 57% when used at 5 μM. |
| Synonyms | P-[[4-[(1-oxotetradecyl)amino]phenyl]methyl]-phosphonic acid |
| Reference | 1.Ferry, G.,Moulharat, N.,Pradère, J.P., et al. S32826, a nanomolar inhibitor of autotaxin: Discovery, synthesis and applications as a pharmacological tool. Journal of Pharmacology and Experimental Therapeutics 327, 809-819 (2008). |
| PubChem Compound | 44176227 |
| Last Modified | Nov 11 2021 |
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